4-Bromotoluene
4-Bromotoluene
4-Bromotoluene is a p-substituted aryl bromide. 4-Bromotoluene undergoes C-O coupling reaction with 2,4-dimethylphenol catalyzed by the CuI/K2CO3/phen system. Complexes [Cu(phen)(1-(2,4-dimethylphenoxy)-4-methylbenzene)]+, {H[Cu(phen)(2,4-dimethylphenoxy)]}+ and [Cu(2,4-dimethylphenoxy)2]- were reported as intermediates during the reaction by in situ electrospray ionization mass spectrometry (ESI-MS) analysis. Suzuki coupling reaction of 4-bromotoluene and non-fluorescent phenylboronic acid (PBA) in the presence of palladium (II) acetate as a catalyst has been studied. Palladium catalyzed C-N cross-coupling reaction of 4-bromotoluene with piperidine in a microstructured continuous reactor has been described. 4-Bromotoluene has been reported to undergo Heck reaction with styrene in the presence of in situ generated palladium complexes of phosphine-functionalized N-heterocyclic carbene ligands.
Crystals, clear pale yellow liquid. (NTP, 1992)
Crystals, clear pale yellow liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
106-38-7
VCID:
VC20861124
InChI:
InChI=1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
SMILES:
CC1=CC=C(C=C1)Br
Molecular Formula:
C7H7Br
Molecular Weight:
171.03 g/mol
4-Bromotoluene
CAS No.: 106-38-7
Cat. No.: VC20861124
Molecular Formula: C7H7Br
Molecular Weight: 171.03 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Bromotoluene is a p-substituted aryl bromide. 4-Bromotoluene undergoes C-O coupling reaction with 2,4-dimethylphenol catalyzed by the CuI/K2CO3/phen system. Complexes [Cu(phen)(1-(2,4-dimethylphenoxy)-4-methylbenzene)]+, {H[Cu(phen)(2,4-dimethylphenoxy)]}+ and [Cu(2,4-dimethylphenoxy)2]- were reported as intermediates during the reaction by in situ electrospray ionization mass spectrometry (ESI-MS) analysis. Suzuki coupling reaction of 4-bromotoluene and non-fluorescent phenylboronic acid (PBA) in the presence of palladium (II) acetate as a catalyst has been studied. Palladium catalyzed C-N cross-coupling reaction of 4-bromotoluene with piperidine in a microstructured continuous reactor has been described. 4-Bromotoluene has been reported to undergo Heck reaction with styrene in the presence of in situ generated palladium complexes of phosphine-functionalized N-heterocyclic carbene ligands. Crystals, clear pale yellow liquid. (NTP, 1992) |
|---|---|
| CAS No. | 106-38-7 |
| Molecular Formula | C7H7Br |
| Molecular Weight | 171.03 g/mol |
| IUPAC Name | 1-bromo-4-methylbenzene |
| Standard InChI | InChI=1S/C7H7Br/c1-6-2-4-7(8)5-3-6/h2-5H,1H3 |
| Standard InChI Key | ZBTMRBYMKUEVEU-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)Br |
| Canonical SMILES | CC1=CC=C(C=C1)Br |
| Boiling Point | 363 °F at 760 mm Hg (NTP, 1992) 184.3 °C 184.5 °C at 760 mm Hg |
| Colorform | Crystals from absolute alcohol |
| Flash Point | 185 °F (NTP, 1992) 85 °C (185 °F) Closed Cup |
| Melting Point | 83.3 °F (NTP, 1992) 28.5 °C |
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